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Compound of Interest

Compound Name: BMS-986202

Cat. No.: B8144625 Get Quote

The proper disposal of BMS-986202, a potent and selective TYK2 inhibitor, is critical to ensure

personnel safety and environmental protection.[1][2][3][4] As a potent research compound, all

waste materials containing or contaminated with BMS-986202 must be treated as hazardous

chemical waste. Researchers, scientists, and drug development professionals must adhere to

strict protocols for its disposal.

The primary source for detailed safety and disposal information is the Safety Data Sheet (SDS)

provided by the manufacturer, Bristol Myers Squibb, or the supplier from whom the compound

was purchased.[5] If an SDS is not readily available, it is imperative to request one. The Bristol

Myers Squibb SDS Locator may be a valuable resource for obtaining this document.

In the absence of a specific SDS, the following standard operating procedures, based on

general principles for the disposal of potent pharmaceutical compounds in a laboratory setting,

should be followed.

Immediate Safety Precautions
Personal protective equipment (PPE) is mandatory when handling BMS-986202 in any form,

including waste. This includes, at a minimum:

A properly fitted laboratory coat.

Safety glasses or goggles.
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Appropriate chemical-resistant gloves.

All handling of solid BMS-986202 or its solutions should be conducted in a certified chemical

fume hood to prevent inhalation of dust or aerosols.

Standard Operating Procedure for Disposal
1. Waste Identification and Segregation:

All materials that have come into contact with BMS-986202 must be considered hazardous

waste. These materials should be segregated into compatible waste streams.

Waste Type Description

Solid Chemical Waste

Unused or expired BMS-986202 powder,

contaminated consumables (e.g., weigh boats,

spatulas, paper towels, gloves, bench

protectors).

Liquid Chemical Waste

Solutions containing BMS-986202 (e.g.,

prepared in DMSO), rinsate from cleaning

contaminated glassware.

Sharps Waste
Contaminated needles, syringes, or other sharp

objects.

2. Containerization:

Solid Waste: Collect in a clearly labeled, durable, leak-proof container with a secure lid. A

dedicated waste bag within a rigid container is recommended.

Liquid Waste: Use a designated, leak-proof, and chemically compatible waste container

(e.g., a high-density polyethylene bottle). Ensure the container is appropriate for the solvents

used (e.g., DMSO). Never mix incompatible waste streams.

Sharps Waste: Must be placed in a designated, puncture-resistant sharps container.

3. Labeling:
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All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "BMS-986202".

The concentration or quantity of the waste.

Any other hazardous components (e.g., solvents).

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

4. Storage:

Store waste containers in a designated and secure Satellite Accumulation Area within the

laboratory. This area should be:

At or near the point of waste generation.

Away from general laboratory traffic.

In secondary containment to capture any potential leaks.

Segregated from incompatible chemicals.

5. Professional Disposal:

The disposal of chemical waste is highly regulated. Your institution's Environmental Health and

Safety (EHS) department is responsible for the final collection and disposal of hazardous

waste.

Contact your EHS department to schedule a waste pickup.

Do not pour any waste containing BMS-986202 down the drain or dispose of it in the regular

trash.
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Below is a workflow diagram outlining the decision-making process for the proper disposal of

BMS-986202.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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